Cas no 869079-56-1 (prop-2-en-1-yl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate)

• Product Name: prop-2-en-1-yl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate
• CAS No: 869079-56-1
• MF: C₂₄H₁₈O₈
• MW: 434.394927501678
• CID: 6418181
• PubChem ID: 16450260
• Update Time: 2025-08-05

prop-2-en-1-yl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate Chemical and Physical Properties

Names and Identifiers

• prop-2-en-1-yl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate
• prop-2-enyl 2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yl]oxyacetate
• 869079-56-1
• prop-2-enyl 2-[4-(8-methoxy-2-oxochromen-3-yl)-2-oxochromen-7-yloxy]acetate
• AKOS002254965
• SR-01000017837
• SR-01000017837-1
• prop-2-en-1-yl 2-({8-methoxy-2,2'-dioxo-2H,2'H-[3,4'-bichromene]-7'-yl}oxy)acetate
• allyl 2-((8-methoxy-2,2'-dioxo-2H,2'H-[3,4'-bichromen]-7'-yl)oxy)acetate
• F1861-0382
• Acetic acid, 2-[(8-methoxy-2,2'-dioxo[3,4'-bi-2H-1-benzopyran]-7'-yl)oxy]-, 2-propen-1-yl ester

• Inchi： 1S/C24H18O8/c1-3-9-29-22(26)13-30-15-7-8-16-17(12-21(25)31-20(16)11-15)18-10-14-5-4-6-19(28-2)23(14)32-24(18)27/h3-8,10-12H,1,9,13H2,2H3
• InChI Key： DPIMHHOKIRLCFQ-UHFFFAOYSA-N
• SMILES： C(OCC=C)(=O)COC1=CC=C2C(=C1)OC(=O)C=C2C1=CC2=CC=CC(OC)=C2OC1=O

Computed Properties

• Exact Mass: 434.10016753g/mol
• Monoisotopic Mass: 434.10016753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 828
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 97.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on prop-2-en-1-yl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate

Exploring Prop-2-en-1-yl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate (CAS No. 869079-56-1): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, Prop-2-en-1-yl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate (CAS No. 869079-56-1) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its intricate bichromene backbone and methoxy functional group, is often studied for its role in advanced material science and bioactive molecule synthesis. Researchers are increasingly exploring its derivatives for their antioxidant and anti-inflammatory properties, aligning with the growing demand for natural-inspired therapeutic agents.

The molecular structure of Prop-2-en-1-yl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate features a chromene core, a motif prevalent in many biologically active compounds. Chromenes are known for their presence in plants like cannabis and tea, which has spurred interest in their health benefits. This connection to natural products makes the compound a focal point in discussions about green chemistry and sustainable drug development. Notably, its ester linkage and allyl group enhance its reactivity, enabling diverse synthetic modifications for tailored applications.

Recent studies highlight the compound's potential in cosmeceuticals, where its UV-absorbing properties could contribute to sunscreen formulations. With rising consumer awareness about skin protection and anti-aging, this application aligns with market trends. Additionally, its fluorescence characteristics make it a candidate for bioimaging probes, addressing the need for non-invasive diagnostic tools in modern medicine. These interdisciplinary applications underscore its versatility beyond traditional pharmaceutical uses.

From a synthetic perspective, the preparation of Prop-2-en-1-yl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate often involves coumarin derivatives as starting materials, reflecting the compound's relationship to widely studied heterocyclic systems. Chemists frequently optimize reaction conditions to improve yields, leveraging techniques such as microwave-assisted synthesis—a topic trending in AI-driven drug discovery forums. The compound's stability under various pH conditions also makes it a subject of interest in formulation science.

Environmental considerations are another critical angle. As regulations tighten around biodegradable chemicals, researchers are evaluating the ecological footprint of Prop-2-en-1-yl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate and its degradation pathways. This aligns with global initiatives like the UN Sustainable Development Goals, particularly in reducing industrial chemical waste. Such discussions resonate with audiences searching for eco-friendly alternatives in chemical manufacturing.

In conclusion, Prop-2-en-1-yl 2-({8-methoxy-2,2'-dioxo-2H,2'H-3,4'-bichromene-7'-yl}oxy)acetate represents a nexus of innovation across multiple fields. Its structural complexity, coupled with applications ranging from drug delivery to material science, positions it as a compound of enduring relevance. As scientific inquiries evolve, this molecule will likely remain at the forefront of discussions bridging chemistry, sustainability, and cutting-edge technology.